Cas no 1932306-25-6 ((3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine)

• Product Name: (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
• CAS No: 1932306-25-6
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5247026
• Update Time: 2025-10-29

(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methyl-, (3R,5S)-
• (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine

• Inchi： 1S/C9H16N4O/c1-3-13-6-10-12-9(13)8-5-14-4-7(2)11-8/h6-8,11H,3-5H2,1-2H3/t7-,8-/m0/s1
• InChI Key： PEVXBSOWMKCKIQ-YUMQZZPRSA-N
• SMILES： N1[C@@H](C)COC[C@H]1C1N(CC)C=NN=1

Additional information on (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine

Recent Advances in the Study of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6)

The compound (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique morpholine and triazole scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

One of the primary areas of investigation has been the synthetic pathways for (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine. Researchers have developed optimized methods to achieve high yields and enantiomeric purity, which are critical for its application in drug development. For instance, a recent publication in the Journal of Medicinal Chemistry detailed a stereoselective synthesis route that leverages asymmetric catalysis to produce the desired enantiomer with minimal byproducts. This advancement is particularly important given the stringent regulatory requirements for chiral purity in pharmaceuticals.

In addition to its synthesis, the pharmacological profile of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine has been explored. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity against specific biological targets, including enzymes and receptors implicated in neurological and inflammatory diseases. For example, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated significant inhibitory effects on a key enzyme involved in neuroinflammation, highlighting its potential as a lead compound for the treatment of neurodegenerative disorders.

Further research has also delved into the mechanistic aspects of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine. Structural-activity relationship (SAR) studies have been conducted to elucidate how modifications to the triazole and morpholine moieties influence its biological activity. These studies have provided valuable insights into the compound's binding interactions with target proteins, paving the way for the design of more potent and selective derivatives. Computational modeling and X-ray crystallography have been employed to visualize these interactions at the atomic level, offering a deeper understanding of its mode of action.

The potential therapeutic applications of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine extend beyond neurology and inflammation. Recent findings indicate that this compound may also have utility in oncology, particularly as an inhibitor of certain kinases involved in cancer cell proliferation. A study published in the European Journal of Medicinal Chemistry in early 2024 demonstrated its efficacy in suppressing tumor growth in preclinical models, suggesting its potential as a chemotherapeutic agent. However, further studies are needed to evaluate its safety profile and pharmacokinetic properties in humans.

In conclusion, (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties, exploring additional therapeutic indications, and advancing it through clinical trials. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.